Cas no 206556-03-8 (4-(4-Chlorophenyl)-2,5-dimethylthiazole)

4-(4-Chlorophenyl)-2,5-dimethylthiazole structure

206556-03-8 structure

Product Name:4-(4-Chlorophenyl)-2,5-dimethylthiazole

CAS No:206556-03-8

MF:C₁₁H₁₀ClNS

MW:223.721800327301

CID:1395468

PubChem ID:5013980

Update Time:2025-04-20

4-(4-Chlorophenyl)-2,5-dimethylthiazole Chemical and Physical Properties

Names and Identifiers

- Thiazole, 4-(4-chlorophenyl)-2,5-dimethyl-
- 4-(4-chlorophenyl)-2,5-dimethyl-1,3-thiazole
- SCHEMBL2090659
- AKOS005139442
- DTXSID90407524
- 206556-03-8
- BS-22017
- 4-(4-Chlorophenyl)-2,5-dimethylthiazole
- CS-0205819
- Inchi： 1S/C11H10ClNS/c1-7-11(13-8(2)14-7)9-3-5-10(12)6-4-9/h3-6H,1-2H3
- InChI Key： JCIYECLJFNFOBG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=C(C)SC(C)=N1

Computed Properties

Exact Mass: 223.0224
Monoisotopic Mass: 223.0222482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89

4-(4-Chlorophenyl)-2,5-dimethylthiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM312351-1g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	95%	1g	$112	2022-12-28
Chemenu	CM312351-5g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	95%	5g	$333	2022-12-28
Chemenu	CM312351-10g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	95%	10g	$373	2021-08-18
Chemenu	CM312351-25g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	95%	25g	$746	2021-08-18
TRC	C995273-100mg	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8		100mg	$ 50.00	2022-06-02
TRC	C995273-500mg	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8		500mg	$ 135.00	2022-06-02
TRC	C995273-1g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8		1g	$ 210.00	2022-06-02
A2B Chem LLC	AB17138-1g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	98%	1g	$97.00	2024-04-20
A2B Chem LLC	AB17138-5g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	98%	5g	$271.00	2024-04-20
A2B Chem LLC	AB17138-10g	4-(4-Chlorophenyl)-2,5-dimethylthiazole	206556-03-8	98%	10g	$467.00	2024-04-20

4-(4-Chlorophenyl)-2,5-dimethylthiazole Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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